Cas no 4103-61-1 (2-(2-Aminophenyl)-N-methylacetamide)

• Product Name: 2-(2-Aminophenyl)-N-methylacetamide
• CAS No: 4103-61-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD09045236
• CID: 1087808
• PubChem ID: 16772909
• Update Time: 2025-04-23

2-(2-Aminophenyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Aminophenyl)-N-methylacetamide
• 2-(2-aminophenyl)-N-methylacetamide(SALTDATA: FREE)
• 4103-61-1
• STL411811
• CS-0247449
• Z234895127
• MFCD09045236
• BS-37800
• SCHEMBL22316651
• G37443
• AKOS000129434
• EN300-36624
• DTXSID90588221

• MDL： MFCD09045236
• Inchi： 1S/C9H12N2O/c1-11-9(12)6-7-4-2-3-5-8(7)10/h2-5H,6,10H2,1H3,(H,11,12)
• InChI Key： RWZSFUHBNNZPJU-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1N)NC

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-Aminophenyl)-N-methylacetamide

Comprehensive Overview of 2-(2-Aminophenyl)-N-methylacetamide (CAS No. 4103-61-1): Properties, Applications, and Market Insights

2-(2-Aminophenyl)-N-methylacetamide (CAS No. 4103-61-1) is a specialized organic compound with a molecular formula of C₉H₁₂N₂O. This compound, also known as N-methyl-2-(2-aminophenyl)acetamide, has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The presence of both amide and amino functional groups makes it a versatile intermediate in synthetic chemistry.

One of the most frequently searched questions about 2-(2-Aminophenyl)-N-methylacetamide is its role in drug discovery. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs, given its structural similarity to known pharmacophores. The compound's molecular weight of 164.21 g/mol and logP value (a measure of lipophilicity) make it suitable for blood-brain barrier penetration, a hot topic in neuropharmacology.

The synthesis of 2-(2-Aminophenyl)-N-methylacetamide typically involves the reaction of 2-aminophenylacetic acid with methylamine derivatives. Recent advancements in green chemistry have led to more sustainable production methods, addressing the growing demand for eco-friendly synthesis processes. This aligns with current industry trends toward green pharmaceuticals and sustainable manufacturing.

In analytical chemistry, 4103-61-1 is often characterized using HPLC (High-Performance Liquid Chromatography) and mass spectrometry techniques. The compound typically shows strong UV absorption at 254 nm, making it easily detectable in various matrices. These analytical properties are crucial for quality control in pharmaceutical applications.

The global market for 2-(2-Aminophenyl)-N-methylacetamide has seen steady growth, particularly in regions with strong pharmaceutical R&D sectors like North America, Europe, and Asia-Pacific. Market analysts note increasing demand from contract research organizations (CROs) and generic drug manufacturers. The compound's price trends are influenced by raw material availability and regulatory changes in key markets.

From a safety perspective, proper handling of 2-(2-Aminophenyl)-N-methylacetamide requires standard laboratory precautions. While not classified as hazardous under normal conditions, researchers should consult the Safety Data Sheet (SDS) for specific handling instructions. This precautionary approach reflects the pharmaceutical industry's increasing focus on occupational health and safety standards.

Recent patent literature reveals innovative applications of CAS 4103-61-1 in developing novel therapeutic agents. Several patents describe its use in creating dopamine receptor modulators and serotonin reuptake inhibitors, addressing the growing need for neurological disorder treatments. This positions the compound as potentially valuable in addressing global health challenges like depression and Parkinson's disease.

The storage conditions for 2-(2-Aminophenyl)-N-methylacetamide typically recommend keeping it in a cool, dry place away from direct sunlight. Most suppliers provide the compound with a purity of ≥95%, with higher grades (≥98%) available for sensitive applications. These specifications are particularly important for researchers working on GMP-compliant pharmaceutical projects.

Looking ahead, the future of 4103-61-1 appears promising as research continues into its potential applications. The compound's versatility makes it a candidate for exploration in personalized medicine and targeted drug delivery systems - two of the most exciting areas in modern pharmacology. As synthetic methodologies advance, we may see more cost-effective production routes emerge for this valuable chemical intermediate.

For researchers considering 2-(2-Aminophenyl)-N-methylacetamide for their projects, it's advisable to review recent scientific literature and patent filings. The compound's structure-activity relationships continue to be explored, with new findings regularly published in medicinal chemistry journals. Staying updated with these developments can help maximize the compound's potential in various applications.